Cas no 1445109-93-2 (N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide
• CAS No: 1445109-93-2
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 6575785
• PubChem ID: 75388781
• Update Time: 2025-07-18

N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033387945
• N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide
• EN300-26686904
• Z1513881484
• 1445109-93-2

• Inchi： 1S/C19H20N4O/c1-19(13-20,15-9-10-15)23-17(24)12-22-16-8-5-11-21-18(16)14-6-3-2-4-7-14/h2-8,11,15,22H,9-10,12H2,1H3,(H,23,24)
• InChI Key： QNQZCSRMPGKXKO-UHFFFAOYSA-N
• SMILES： O=C(CNC1=CC=CN=C1C1C=CC=CC=1)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 320.16371127g/mol
• Monoisotopic Mass: 320.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.8Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide

Research Brief on N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide (CAS: 1445109-93-2)

N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide (CAS: 1445109-93-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano-cyclopropyl moiety and a phenylpyridinylaminoacetamide backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

The primary objective of recent research has been to elucidate the biological targets and pathways modulated by this compound. Preliminary findings suggest that it exhibits selective inhibition against specific protein kinases, which are implicated in a range of diseases, including cancer and inflammatory disorders. The compound's ability to bind to these kinases with high affinity and specificity has been demonstrated through in vitro and in silico studies, highlighting its potential as a targeted therapeutic agent.

In terms of methodology, researchers have employed a combination of computational modeling, high-throughput screening, and biochemical assays to characterize the compound's interactions with its targets. Molecular docking studies have revealed key binding interactions, while kinetic assays have provided insights into its inhibitory potency and selectivity. Additionally, pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, suggesting good bioavailability and potential for oral administration.

Recent results have been particularly encouraging. For instance, in preclinical models of certain cancers, the compound has demonstrated significant tumor growth inhibition with minimal off-target effects. Furthermore, its metabolic stability and low toxicity profile in animal studies underscore its potential as a viable candidate for further development. These findings have been corroborated by multiple independent research groups, adding credibility to the compound's therapeutic promise.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-[(2-phenylpyridin-3-yl)amino]acetamide represents a promising avenue for future drug discovery efforts. Its unique chemical structure, combined with its selective biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further optimization and clinical evaluation. Ongoing research is expected to explore its efficacy in additional disease models and to refine its pharmacological profile to enhance therapeutic outcomes.